Cas no 1421499-52-6 (3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine)

• Product Name: 3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine
• CAS No: 1421499-52-6
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 5364961
• Update Time: 2025-05-30

3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethoxyphenyl)-[4-(6-pyrrol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• 3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine

• Inchi： 1S/C21H23N5O3/c1-28-17-7-5-6-16(20(17)29-2)21(27)26-14-12-25(13-15-26)19-9-8-18(22-23-19)24-10-3-4-11-24/h3-11H,12-15H2,1-2H3
• InChI Key： SAZCKUUBLVTBPG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1OC)(N1CCN(C2=NN=C(N3C=CC=C3)C=C2)CC1)=O

Additional information on 3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine

Professional Introduction to Compound with CAS No. 1421499-52-6 and Product Name: 3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine

The compound with the CAS number 1421499-52-6 and the product name 3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as piperazine, pyridazine, and 2,3-dimethoxybenzoyl makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, piperazine derivatives have been extensively studied for their role in modulating various biological pathways. The compound in question incorporates a piperazin-1-yl moiety, which is known for its ability to enhance binding affinity to biological targets. This feature makes it particularly valuable in the development of drugs targeting neurological disorders, such as depression and anxiety.

The pyridazine ring in the molecular structure further contributes to the compound's pharmacological profile. Pyridazines have been widely recognized for their antimicrobial, antiviral, and anti-inflammatory properties. By integrating a 1H-pyrrol-1-yl group into the framework, the compound achieves a balanced distribution of electronic properties, which is crucial for optimizing its interaction with biological receptors. This dual functionality has been a focus of recent research efforts aimed at developing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that modifications to the 2,3-dimethoxybenzoyl group can significantly alter its pharmacokinetic properties, making it more suitable for oral administration. This is particularly important for drugs intended for long-term use, as it can improve patient compliance and reduce dosing frequency.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core heterocyclic framework. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a high level of purity essential for pharmaceutical applications.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of more complex molecules. By serving as a building block, it enables chemists to explore new chemical spaces and discover novel drug candidates with improved efficacy and reduced side effects. The flexibility offered by its structure allows for further functionalization, making it a valuable asset in medicinal chemistry libraries.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays indicate that it exhibits moderate activity against certain enzymatic targets associated with metabolic disorders. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) drug development. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

In conclusion, the compound with CAS number 1421499-52-6 and product name 3-[4-(2,3-dimethoxybenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyridazine represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.